Ethyl 4-bromo-6,6,6-trichloro-3,3-dimethylhexanoate
Cat. No. B8454662
Key on ui cas rn:
60066-54-8
M. Wt: 354.5 g/mol
InChI Key: XASJSFQFRFTHAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04468521
Procedure details
The procedure of Reference Example 1 was repeated except that 35.4 parts of ethyl 3,3-dimethyl-4-bromo-6,6,6-trichlorohexanoate was used in lieu of ethyl 3,3-dimethyl-4,6,6,6-tetrachlorohexanoate. By this procedure was obtained 19.0 parts of 3,3-dimethyl-4-(2',2'-dichlorovinyl)-4-butanolide (yield 90%).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Yield
90%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]([CH3:16])([CH:9](Br)[CH2:10][C:11](Cl)([Cl:13])[Cl:12])[CH2:3][C:4]([O:6]CC)=[O:5].CC(C)(C(Cl)CC(Cl)(Cl)Cl)CC(OCC)=O>>[CH3:1][C:2]1([CH3:16])[CH:9]([CH:10]=[C:11]([Cl:13])[Cl:12])[O:6][C:4](=[O:5])[CH2:3]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
CC(CC(=O)OCC)(C(CC(Cl)(Cl)Cl)Br)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
CC(CC(=O)OCC)(C(CC(Cl)(Cl)Cl)Cl)C
|
Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Name
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Type
|
product
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Smiles
|
CC1(CC(=O)OC1C=C(Cl)Cl)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
